Cas no 55212-37-8 (4-(2-methylbenzyl)piperazine-1-carboximidamide sulfate (2:1))

• Product Name: 4-(2-methylbenzyl)piperazine-1-carboximidamide sulfate (2:1)
• CAS No: 55212-37-8
• MF: C₂₆H₄₂N₈O₄S
• MW: 562.727883815765
• CID: 1592295
• PubChem ID: 3043151
• Update Time: 2025-04-21

4-(2-methylbenzyl)piperazine-1-carboximidamide sulfate (2:1) Chemical and Physical Properties

Names and Identifiers

• 4-(2-methylbenzyl)piperazine-1-carboximidamide sulfate (2:1)
• 4-[(2-methylphenyl)methyl]piperazine-1-carboximidamide,sulfuric acid
• 1-Piperazinecarboximidamide, 4-((2-methylphenyl)methyl)-, sulfate (2:1)
• 55212-37-8
• 4-((2-Methylphenyl)methyl)-1-piperazinecarboximidamide sulfate (2:1)
• DTXSID40203710

• Inchi： 1S/2C13H20N4.H2O4S/c2*1-11-4-2-3-5-12(11)10-16-6-8-17(9-7-16)13(14)15;1-5(2,3)4/h2*2-5H,6-10H2,1H3,(H3,14,15);(H2,1,2,3,4)
• InChI Key： OZTODJFRPLLVFG-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(O)O.N1(CC2C=CC=CC=2C)CCN(C(=N)N)CC1.N1(CC2C=CC=CC=2C)CCN(C(=N)N)CC1

Computed Properties

• Exact Mass: 562.30536
• Monoisotopic Mass: 562.30497302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 39
• Rotatable Bond Count: 6
• Complexity: 340
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 196Ų

Experimental Properties

• PSA: 187.3